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Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass
spectrometry (LC-MS/MS) method for the quantitative analysis of Glecaprevir in human
plasma. The protocol employs a straightforward sample preparation technique, either protein
precipitation or liquid-liquid extraction, followed by rapid chromatographic separation and
detection using tandem mass spectrometry. The method is validated and demonstrates
excellent linearity, accuracy, and precision, making it suitable for pharmacokinetic studies and
therapeutic drug monitoring in clinical and research settings.

Introduction

Glecaprevir is a direct-acting antiviral agent and a potent inhibitor of the hepatitis C virus
(HCV) NS3/4A protease, which is essential for viral replication.[1][2] It is a key component of
combination therapies for the treatment of chronic HCV infection across all major genotypes.[3]
[4][5] Accurate and reliable quantification of Glecaprevir in plasma is crucial for assessing its
pharmacokinetic profile, ensuring therapeutic efficacy, and supporting drug development. This
LC-MS/MS method provides the necessary sensitivity and specificity for these applications.[4]

[6]

Experimental Workflow
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The overall experimental workflow for the quantification of Glecaprevir in plasma is depicted
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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